![molecular formula C11H21NO6 B1682594 2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-oic acid CAS No. 108466-89-3](/img/structure/B1682594.png)
2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-oic acid
Overview
Description
2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-oic acid, also known by its synonyms such as Boc-NH-PEG2-CH2COOH, t-Boc-N-amido-PEG2-CH2CO2H, and t-boc-N-amido-PEG2-acetic acid, is a chemical compound with the molecular formula C11H21NO6 . It has a molecular weight of 263.29 g/mol .
Molecular Structure Analysis
The IUPAC name for this compound is 2- [2- [2- [ (2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]acetic acid . The InChI representation is InChI=1S/C11H21NO6/c1-11(2,3)18-10(15)12-4-5-16-6-7-17-8-9(13)14/h4-8H2,1-3H3,(H,12,15)(H,13,14) .Physical And Chemical Properties Analysis
The compound is a PEG linker containing a terminal carboxylic acid and Boc-protected amino group . The hydrophilic PEG spacer increases solubility in aqueous media .Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of oxa-aza macrobicycles, which are structurally related to 2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-oic acid, have been extensively studied. These compounds, like 16,21-dimethyl-4,7,10-trioxa-1,13,16,21-tetraazabicyclo[11.5.5]tricosane (C1) and 19,24-dimethyl-4,7,10,13-tetraoxa-1,16,19,24-tetraazabicyclo[14.5.5]hexacosane (C2), exhibit interesting proton transfer behavior in aqueous solutions. Their basicity and the crystal structure of a 'water cryptate' formed by C2 have been thoroughly investigated, demonstrating their potential as strong bases in various protonation steps, influenced significantly by enthalpic contributions (Bazzicalupi et al., 1994).
Crystal Engineering
The field of crystal engineering has utilized derivatives of this compound to study supramolecular assemblies. For example, the supramolecular assemblies of 1,2,4,5-benzenetetracarboxylic acid with aza donor molecules have been synthesized and characterized by single-crystal X-ray diffraction methods. This research highlights the diverse co-ordination tendencies of these compounds and their role in forming host-guest systems and assemblies with infinite molecular tapes, providing insights into their potential applications in materials science (Arora & Pedireddi, 2003).
Hydrogen Bonding Studies
The study of acid−amide intermolecular hydrogen bonding has also been a significant area of application. Compounds structurally related to this compound have been shown to form intermolecularly hydrogen-bonded dimers, which have been observed in crystals, chloroform solution, and even the gas phase. These studies contribute to our understanding of molecular recognition and the design of molecularly engineered materials (Wash et al., 1997).
Oxetane Incorporation in Drug Discovery
While this falls outside the direct interest area specified, it's noteworthy to mention that oxetane derivatives, related to the compound of interest, have found applications in enhancing drug properties such as solubility and metabolic stability. These modifications can lead to significant improvements in drug efficacy and safety by altering the pharmacokinetic profiles of pharmaceutical compounds (Wuitschik et al., 2010).
Mechanism of Action
Target of Action
It is known to be used as a linker in the synthesis of various bioconjugates . These bioconjugates can be designed to target specific proteins or cells depending on the application.
Mode of Action
t-Boc-N-amido-PEG2-CH2CO2H is a heterobifunctional, PEGylated crosslinker featuring a Boc-protected amine at one end and a carboxylic acid group at the other . The terminal carboxylic acid can react with primary amine groups in the presence of activators (e.g., EDC, or HATU) to form a stable amide bond . The Boc group can be deprotected under mild acidic conditions to form the free amine .
Biochemical Pathways
The specific biochemical pathways affected by t-Boc-N-amido-PEG2-CH2CO2H are dependent on the bioconjugate it is part of. For instance, when incorporated into antibody-drug conjugates or proteolysis-targeting chimeras (PROTAC® molecules), it can affect the degradation of targeted proteins .
Pharmacokinetics
The hydrophilic peg spacer in the molecule is known to increase solubility in aqueous media , which could potentially enhance its bioavailability.
Result of Action
The molecular and cellular effects of t-Boc-N-amido-PEG2-CH2CO2H are dependent on the bioconjugate it is part of. For example, when incorporated into antibody-drug conjugates or PROTAC® molecules, it can lead to targeted protein degradation .
Action Environment
Factors such as ph could potentially affect the stability of the boc group and the reactivity of the carboxylic acid group .
properties
IUPAC Name |
2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO6/c1-11(2,3)18-10(15)12-4-5-16-6-7-17-8-9(13)14/h4-8H2,1-3H3,(H,12,15)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMBVJVWVXRNDSL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCCOCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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